Cas no 31040-10-5 (9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene)
31040-10-5 structure
Product Name:9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
CAS No:31040-10-5
MF:C7H6N4O2
MW:178.14814043045
CID:883879
Update Time:2026-04-29
9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties
Names and Identifiers
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- 9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
- 1,2, 4-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
- s-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
- 3-methyl-8-nitro-[1,2,4]triazolo[4,3-a]pyridine
- 3-Methyl-8-nitro-s-triazolo< 4,3-a> pyridin
- AC1L6RGJ
- AC1Q2157
- CTK4G6315
- KST-1B2966
- NSC116470
-
Computed Properties
- Exact Mass: 178.04918
- Monoisotopic Mass: 178.049075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
Experimental Properties
- Density: 1.57
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.733
- PSA: 73.33
- LogP: 1.46910
9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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